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Compound of Interest

Compound Name: H-D-Ser-OEt.HCI

Cat. No.: B613186

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for H-D-Ser-OEt.HCI (D-Serine ethyl ester hydrochloride). Understanding
the stability profile of this compound is critical for ensuring its integrity and reliability in research
and drug development applications, from peptide synthesis to its role as a modulator of NMDA
receptors.[1] This document outlines recommended storage, potential degradation pathways,
and best-practice protocols for stability and purity assessment.

Core Properties and Stability Profile

H-D-Ser-OEt.HCI is a derivative of D-serine, presenting as a white to off-white crystalline
powder.[2] It is known for its high solubility in water, a characteristic enhanced by its
hydrochloride salt form, which also contributes to its overall stability.[2] The compound's
stability allows for extended use in laboratory settings without significant degradation when
stored under appropriate conditions.[2]

Recommended Storage Conditions

Consistent recommendations from various suppliers emphasize the importance of controlled,
cool temperatures for storing H-D-Ser-OEt.HCI to maintain its purity and stability over time.
While specific long-term quantitative stability data under various conditions is not extensively
published, the consensus from commercial suppliers provides a clear guideline for researchers.
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Storage Condition Temperature Range Notes

Recommended for routine
Short-term Storage 2-8°C

laboratory use.[3]

Suggested for maintaining
Long-term Storage -20°C stability over extended periods.

[2]

Frequently cited by suppliers
Alternative 0-8°C a Y Y supp

for general storage.[1]

It is imperative to store the compound in a tightly sealed container to protect it from moisture

and atmospheric contaminants.

Potential Degradation Pathways

The primary anticipated degradation pathway for H-D-Ser-OEt.HCI is the hydrolysis of the ethyl
ester bond. This reaction, which can be catalyzed by acidic or basic conditions, would yield D-

serine and ethanol. The presence of moisture can facilitate this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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